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Compound of Interest

Compound Name: TZD18

Cat. No.: B1682655

For Researchers, Scientists, and Drug Development Professionals

Introduction

TZD18 is a synthetic, non-thiazolidinedione compound that functions as a dual agonist for
Peroxisome Proliferator-Activated Receptor alpha (PPARQa) and Peroxisome Proliferator-
Activated Receptor gamma (PPARYy). As a ligand for these nuclear receptors, TZD18 plays a
role in the regulation of genes involved in lipid metabolism, inflammation, and cellular
proliferation and differentiation. Notably, TZD18 has demonstrated anti-proliferative and pro-
apoptotic effects in various cancer cell lines, including glioblastoma and breast cancer, making
it a compound of interest for oncological research and drug development.[1][2]

These application notes provide a detailed protocol for the preparation of a TZD18 stock
solution for use in cell culture experiments, ensuring reproducibility and optimal performance.
The provided methodologies and data are intended to guide researchers in accurately
preparing and applying TZD18 for in vitro studies.

Data Presentation

The following table summarizes the key quantitative data for the preparation and use of TZD18
stock solutions.
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Parameter Value Source
Molecular Weight 477.58 g/mol [3]
Appearance Solid powder N/A

- Soluble in Dimethyl Sulfoxide
Solubility [3]

(DMSO0)

Recommended Solvent Dimethyl Sulfoxide (DMSO) [3]
Typical Stock Concentration 10 mM General laboratory practice
Recommended Working 30 uM (for MCF-7 and MDA- o
Concentration MB-231 breast cancer cells)
Storage of Stock Solution -20°C for long-term storage [3]

Dry, dark, and at 0 - 4°C for

short term (days to weeks) or
Storage of Dry Powder [3]

-20°C for long term (months to

years)

Experimental Protocols
Materials

e TZD18 powder

e Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)
 Sterile, conical-bottom polypropylene tubes (1.5 mL or 2 mL)

» Calibrated micropipettes and sterile, filtered pipette tips

e Analytical balance

» Vortex mixer

 Sterile cell culture medium appropriate for the cell line of interest

e Cell culture flasks or plates

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.medkoo.com/products/14135
https://www.medkoo.com/products/14135
https://www.medkoo.com/products/14135
https://aacrjournals.org/mct/article/8/8/2296/93483/Induction-of-endoplasmic-reticulum-stress-response
https://www.medkoo.com/products/14135
https://www.medkoo.com/products/14135
https://www.benchchem.com/product/b1682655?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Protocol 1: Preparation of a 10 mM TZD18 Stock
Solution

This protocol describes the preparation of 1 mL of a 10 mM TZD18 stock solution in DMSO.

o Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to
prevent contamination of the stock solution.

» Weighing TZD18:
o Accurately weigh 4.78 mg of TZD18 powder using an analytical balance.

o Calculation: To prepare a 10 mM (0.010 mol/L) solution, the required mass is calculated as
follows: Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol ) Mass
(mg) = 0.010 mol/L x 0.001 L x 477.58 g/mol x 1000 mg/g = 4.7758 mg = 4.78 mg

o Dissolution:
o Transfer the weighed TZD18 powder into a sterile conical-bottom polypropylene tube.
o Add 1 mL of sterile DMSO to the tube.

o Vortex the tube thoroughly until the TZD18 powder is completely dissolved. Visually
inspect the solution to ensure no solid particles remain.

» Aliquoting and Storage:

o Dispense the 10 mM TZD18 stock solution into smaller, single-use aliquots (e.g., 20-50
uL) in sterile polypropylene tubes. This is crucial to avoid repeated freeze-thaw cycles
which can degrade the compound.

o Label each aliquot clearly with the compound name (TZD18), concentration (10 mM),
solvent (DMSO), and the date of preparation.

o Store the aliquots at -20°C for long-term storage.
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Protocol 2: Preparation of Working Solutions and Cell
Treatment

This protocol outlines the dilution of the TZD18 stock solution to a final working concentration
for treating cells in culture. The example provided is for a final concentration of 30 M.

e Thawing the Stock Solution:

o Remove one aliquot of the 10 mM TZD18 stock solution from the -20°C freezer and thaw it
at room temperature.

 Dilution to Working Concentration:
o Prepare the desired volume of complete cell culture medium.

o To achieve a final concentration of 30 uM TZD18, dilute the 10 mM stock solution 1:333.33
in the cell culture medium.

o Example Calculation for 10 mL of medium:
= (Concentrationstock) x (Volumestock) = (Concentrationfinal) x (Volumefinal)
= (10,000 puM) x (Vstock) = (30 uM) x (10,000 pL)
» Vstock = (30 uM x 10,000 pL) / 10,000 uM = 30 pL

o Add 30 pL of the 10 mM TZD18 stock solution to 9.97 mL of pre-warmed complete cell
culture medium to achieve a final volume of 10 mL and a final TZD18 concentration of 30
MM,

o Important Note on Solvent Concentration: The final concentration of DMSO in the cell
culture medium should be kept as low as possible, typically below 0.5% (v/v), to avoid
solvent-induced cytotoxicity. In the example above, the final DMSO concentration is 0.3%,
which is generally well-tolerated by most cell lines. A vehicle control (medium containing
the same final concentration of DMSO without TZD18) should always be included in
experiments.
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e Cell Treatment:
o Remove the existing medium from the cultured cells.

o Add the freshly prepared medium containing the desired concentration of TZD18 to the
cells.

o Incubate the cells for the desired experimental duration.

Mandatory Visualizations

Stock Solution Preparation Cell Treatment

[Weigh 4.78 mg TZD18 PowdeD [Thaw TzZD18 stock]

Dissolve in 1 mL DMSO E Dilute in cell culture medium ]

0 working concentration (e.g., 30 pM)

' '

I Replace old medium with
Vortex until dissolved [TZDlS-containing medium]

Aliquot into sterile tubes InCL.’bate G2l fo_r
experimental duration

Store at -20°C

Click to download full resolution via product page

Caption: Experimental workflow for TZD18 stock solution preparation and cell treatment.
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Caption: TZD18 signaling pathway in cancer cells leading to apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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